Cas no 1806032-80-3 (6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1806032-80-3
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858788
• Update Time: 2025-10-30

6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-5-1-3(10)6(7(11)12)4(2-9)13-5/h1,7H,2H2
• InChI Key： CKWZJNHKKVYJQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(CCl)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine

Comprehensive Overview of 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806032-80-3)

6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806032-80-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and difluoromethyl substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring bromo, chloro, and difluoromethyl groups, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for halogenated pyridines like 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine has surged due to their role in developing novel small-molecule inhibitors and pesticides. Researchers are particularly interested in its potential to modulate enzyme activity and target specific biological pathways. The compound's CAS No. 1806032-80-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

One of the key trends driving interest in this compound is the rise of precision agriculture and sustainable farming. As farmers and agronomists seek eco-friendly solutions, 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine is being explored for its potential to develop low-toxicity, high-efficacy crop protection agents. Similarly, in pharmaceuticals, its structural motifs align with the search for next-generation therapeutics targeting resistant pathogens and chronic diseases.

The synthesis of 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine involves multi-step halogenation and functionalization processes, often requiring advanced organic synthesis techniques. Its chloromethyl and difluoromethyl groups are particularly valuable for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability makes it a cornerstone in combinatorial chemistry and drug design.

From an analytical perspective, the compound's purity and stability are critical for reproducible research outcomes. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to characterize CAS No. 1806032-80-3 and ensure its suitability for downstream applications. Researchers often inquire about its solubility, storage conditions, and handling protocols, underscoring the need for detailed technical data.

In the context of green chemistry, efforts are underway to optimize the synthesis of 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine to minimize waste and energy consumption. This aligns with broader industry goals of reducing the environmental footprint of chemical manufacturing. The compound's potential in bioconjugation and proteomics also makes it a topic of interest in life sciences research.

As the scientific community continues to explore the applications of 6-Bromo-4-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine, its role in advancing personalized medicine and smart agrochemicals is becoming increasingly evident. With its unique combination of reactivity and stability, this compound is poised to remain a focal point in cutting-edge research for years to come.